Cas no 352018-97-4 (2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile)
352018-97-4 structure
Product Name:2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile
CAS No:352018-97-4
MF:C11H14N4
MW:202.255661487579
MDL:MFCD03086210
CID:303470
PubChem ID:2779669
Update Time:2025-04-19
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,2-(hexahydro-1H-1,4-diazepin-1-yl)-
- 2-(1,4-Diazepan-1-yl)nicotinonitrile
- 2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile
- 2-(HOMOPIPERAZIN-1-YL)NICOTINONITRILE
- AKOS000129832
- 2-[1,4]Diazepan-1-yl-nicotinonitrile
- BB 0248260
- SCHEMBL2004470
- MFCD03086210
- 352018-97-4
- DTXSID50381492
- MS-22166
- FT-0608361
- CHEMBL4569477
- EN300-53177
- 2-(1,4-diazepan-1-yl)nicotinonitrile, AldrichCPR
- CS-0251010
- Boronic acid,B-[4-(aminomethyl)phenyl]-, hydrochloride (1:1)
- KQOHMUWBQXSUAK-UHFFFAOYSA-N
- DB-069164
- G30343
-
- MDL： MFCD03086210
- Inchi： 1S/C11H14N4/c12-9-10-3-1-5-14-11(10)15-7-2-4-13-6-8-15/h1,3,5,13H,2,4,6-8H2
- InChI Key： KQOHMUWBQXSUAK-UHFFFAOYSA-N
- SMILES： N1(C2C(C#N)=CC=CN=2)CCNCCC1
Computed Properties
- Exact Mass: 202.12200
- Monoisotopic Mass: 202.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 51.95000
- LogP: 1.14678
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-25
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R34
- Safety Term：S26;S36/37/39;S45
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D423518-25mg |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423518-50mg |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D423518-250mg |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 250mg |
$ 275.00 | 2022-06-05 | ||
| abcr | AB153448-250 mg |
2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; . |
352018-97-4 | 95% | 250mg |
€123.60 | 2023-06-23 | |
| abcr | AB153448-1 g |
2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; . |
352018-97-4 | 95% | 1g |
€351.50 | 2023-06-23 | |
| Enamine | EN300-53177-0.05g |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 0.05g |
$38.0 | 2023-02-10 | ||
| Enamine | EN300-53177-0.1g |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 0.1g |
$56.0 | 2023-02-10 | ||
| Enamine | EN300-53177-0.25g |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 0.25g |
$80.0 | 2023-02-10 | ||
| Enamine | EN300-53177-0.5g |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 0.5g |
$126.0 | 2023-02-10 | ||
| Enamine | EN300-53177-1.0g |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile |
352018-97-4 | 1.0g |
$162.0 | 2023-02-10 |
2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
352018-97-4 (2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile) Related Products
- 151021-42-0(2-(Piperazin-1-yl)nicotinonitrile)
- 59025-38-6(3-Cyano-2-pyrrolidinopyridine)
- 34595-23-8(3-Cyano-2-piperidinopyridine)
- 17782-02-4(2-(Diethylamino)nicotinonitrile)
- 84951-44-0(2-(piperazin-1-yl)pyridine-3-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
